Cas no 34331-79-8 (Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester)

• Product Name: Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
• CAS No: 34331-79-8
• MF: C₁₇H₃₂O₅
• MW: 316.43298625946
• CID: 2665346
• Update Time: 2023-11-22

Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Chemical and Physical Properties

Names and Identifiers

• Glycerin 1,3-dienanthate
• Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester

• Inchi： 1S/C17H32O5/c1-3-5-7-9-11-16(19)21-13-15(18)14-22-17(20)12-10-8-6-4-2/h15,18H,3-14H2,1-2H3
• InChI Key： FKRATGFVNWQUAC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)CC(COC(CCCCCC)=O)O

Computed Properties

• Exact Mass: 316.225
• Monoisotopic Mass: 316.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols